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For Researchers, Scientists, and Drug Development Professionals

Introduction
Rauvoyunine B is a picraline-type indole alkaloid isolated from the aerial parts of Rauvolfia

yunnanensis.[1] As a member of the complex and pharmacologically significant indole alkaloid

family, accurate and precise quantification of Rauvoyunine B is essential for phytochemical

analysis, quality control of herbal medicines, and pharmacokinetic studies in drug development.

This document provides detailed application notes and protocols for the analytical

quantification of Rauvoyunine B, leveraging established methodologies for similar indole

alkaloids.

While validated methods specifically for Rauvoyunine B are not widely published, the

protocols outlined below are based on robust analytical techniques, primarily Ultra-

Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-

MS/MS), which is a powerful and widely used method for the analysis of indole alkaloids.[2][3]

Analytical Standards
A certified reference standard of Rauvoyunine B is crucial for accurate quantification. The

chemical and physical properties of Rauvoyunine B are provided in the table below.
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Parameter Value Reference

Chemical Name Rauvoyunine B [1]

CAS Number 1414883-82-1 [1][4][5]

Molecular Formula C23H26N2O6 [1][4]

Molecular Weight 426.46 g/mol [1]

Type of Compound Picraline-type Indole Alkaloid [1]

Source
Aerial parts of Rauvolfia

yunnanensis
[1]

Appearance Powder [1]

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[1]

Recommended Analytical Methodology: UPLC-
MS/MS
Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-

MS/MS) is the recommended technique for the quantification of Rauvoyunine B due to its high

sensitivity, selectivity, and speed. This method allows for the separation of Rauvoyunine B
from a complex matrix and its accurate quantification even at low concentrations.

Workflow for Rauvoyunine B Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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